Methyl 6-{[4-(2-chlorophenyl)piperazin-1-yl]methyl}-4-(3-methoxyphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
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Overview
Description
Methyl 6-{[4-(2-chlorophenyl)piperazin-1-yl]methyl}-4-(3-methoxyphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C24H27ClN4O4 and its molecular weight is 470.95. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Novel Heterocyclic Compounds : The compound is utilized in synthesizing various heterocyclic compounds like benzodifuranyl, triazines, and oxadiazepines. These synthesized compounds exhibit significant analgesic and anti-inflammatory activities, indicating their potential in medicinal chemistry (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Formation of New Chemical Structures : It is used in the formation of novel chemical structures with potential pharmacological applications. The structural and spectral analysis of these compounds reveals their potential in drug development (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).
Biological and Pharmacological Activities
Antimicrobial Activities : Derivatives of this compound have been synthesized and tested for antimicrobial activities. Some of these derivatives exhibit good to moderate activities against various microorganisms, indicating their potential use in antimicrobial therapies (Bektaş et al., 2007).
Cannabinoid Receptor Interaction : Studies on related compounds reveal their interaction with cannabinoid receptors, suggesting potential applications in the treatment of conditions modulated by these receptors (Shim, Welsh, Cartier, Edwards, & Howlett, 2002).
Chemical Reactions and Structural Analysis
Chemical Reactivity : This compound has been involved in ring expansion reactions, leading to the formation of new derivatives with distinct chemical properties. This demonstrates its versatility in synthetic chemistry (Bullock, Carter, Gregory, & Shields, 1972).
Crystal Structure Analysis : Structural studies on related compounds, including X-ray diffraction and molecular orbital calculations, provide insights into their conformational properties, which are critical for understanding their biological activities (Georges, Vercauteren, Evrard, & Durant, 1989).
Polyamide Synthesis : The compound serves as a building block for synthesizing polyamides with specific functional groups, indicating its utility in polymer science (Hattori & Kinoshita, 1979).
Mechanism of Action
Target of Action
It’s worth noting that piperazine, a common structural motif found in this compound, is known to modulate the pharmacokinetic properties of a drug substance . Piperazine can be found in biologically active compounds for a variety of disease states, such as antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs .
Mode of Action
Compounds with similar structures have been found to exhibit various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical Pathways
It’s worth noting that compounds with similar structures have been found to interact with a variety of biochemical pathways, leading to their diverse biological activities .
Pharmacokinetics
It’s known that the incorporation of the piperazine heterocycle into biologically active compounds can positively modulate the pharmacokinetic properties of a drug substance .
Result of Action
Compounds with similar structures have been found to exhibit various biological activities, suggesting that this compound may also have diverse molecular and cellular effects .
Action Environment
It’s worth noting that the pharmacokinetic properties of compounds can be influenced by various environmental factors, including temperature, ph, and the presence of other substances .
Biochemical Analysis
Biochemical Properties
It is known that the piperazine moiety, which is a part of this compound, is widely employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant . This suggests that the compound may interact with a variety of enzymes, proteins, and other biomolecules, although the exact nature of these interactions is yet to be determined.
Cellular Effects
It is plausible that it may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is suggested that the compound may exert its effects at the molecular level, including potential binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
methyl 6-[[4-(2-chlorophenyl)piperazin-1-yl]methyl]-4-(3-methoxyphenyl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27ClN4O4/c1-32-17-7-5-6-16(14-17)22-21(23(30)33-2)19(26-24(31)27-22)15-28-10-12-29(13-11-28)20-9-4-3-8-18(20)25/h3-9,14,22H,10-13,15H2,1-2H3,(H2,26,27,31) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEIDATHPSPVIKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2C(=C(NC(=O)N2)CN3CCN(CC3)C4=CC=CC=C4Cl)C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27ClN4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.